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Compound of Interest

Compound Name: 6-Bromooxazolo[4,5-b]pyridine

Cat. No.: B037191 Get Quote

In-Depth Technical Guide: 6-Bromooxazolo[4,5-
b]pyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 6-
Bromooxazolo[4,5-b]pyridine, a key intermediate in pharmaceutical and agrochemical

research.

Core Molecular Data
The fundamental molecular attributes of 6-Bromooxazolo[4,5-b]pyridine are summarized

below. The data is compiled from various chemical suppliers and databases, ensuring a high

degree of accuracy. The primary identifier for this compound is its CAS number: 1260863-86-2.

Property Value Citations

Molecular Formula C₆H₃BrN₂O [1][2][3][4][5]

Molecular Weight Approximately 199.00 g/mol [1][5]

IUPAC Name
6-bromo-[2][6]oxazolo[4,5-

b]pyridine
[5]

CAS Number 1260863-86-2 [1][2][3][5][6]
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Logical Relationship of Molecular Identifiers
The following diagram illustrates the direct relationship between the common name of the

compound and its fundamental molecular properties.
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Caption: Relationship between compound name and its molecular properties.

Experimental Protocols and Applications
While specific, detailed experimental protocols are proprietary to the research entities utilizing

them, the scientific literature indicates that 6-Bromooxazolo[4,5-b]pyridine is a versatile

building block.

Applications in Synthesis:

Kinase Inhibitors: This compound is a crucial intermediate in the synthesis of kinase

inhibitors, which are a cornerstone of modern oncology drug development.[6] The

oxazolopyridine core serves as a scaffold for developing clinical candidates.[6]

Palladium-Catalyzed Cross-Coupling: The bromine substituent at the 6-position is

strategically important, enabling palladium-catalyzed cross-coupling reactions. This allows

for the introduction of diverse molecular fragments, which is essential for structure-activity

relationship (SAR) studies to optimize the binding affinity of drug candidates.[6]

Agrochemicals: It also finds use as a building block in the development of novel herbicides.

[6]
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Covalent Inhibitors: The electrophilic nature of the oxazole ring makes it a candidate for use

in the design of covalent inhibitors.[6]

Chemical Biology: It has been utilized as a warhead for activity-based protein profiling

probes.[6]

Due to the proprietary and varied nature of its applications, a generalized experimental protocol

is not feasible. Researchers should refer to specific publications in journals such as Bioorganic

& Medicinal Chemistry for detailed synthetic methodologies related to their field of interest.[6]

Signaling Pathways
The specific signaling pathways targeted by derivatives of 6-Bromooxazolo[4,5-b]pyridine
are diverse and depend on the final molecular structure. As it is a key intermediate in the

development of kinase inhibitors, the final compounds are designed to interact with the ATP-

binding site of various kinases, thereby modulating specific signaling cascades implicated in

diseases such as cancer. The exact pathways (e.g., MAPK/ERK, PI3K/AKT/mTOR) are

determined by the kinase being targeted by the final drug molecule. A generalized signaling

pathway diagram for this intermediate would not be accurate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [6-Bromooxazolo[4,5-b]pyridine molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037191#6-bromooxazolo-4-5-b-pyridine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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